Cas no 694502-01-7 (2-(2,2-dimethylpropyl)-1-(2-methylpropyl)-1H-1,3-benzodiazole)

• Product Name: 2-(2,2-dimethylpropyl)-1-(2-methylpropyl)-1H-1,3-benzodiazole
• CAS No: 694502-01-7
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 5446558
• Update Time: 2025-09-27

2-(2,2-dimethylpropyl)-1-(2-methylpropyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropyl)-1-(2-methylpropyl)benzimidazole
• 2-(2,2-dimethylpropyl)-1-(2-methylpropyl)-1H-1,3-benzodiazole

• Inchi： 1S/C16H24N2/c1-12(2)11-18-14-9-7-6-8-13(14)17-15(18)10-16(3,4)5/h6-9,12H,10-11H2,1-5H3
• InChI Key： QVEWOZUTVSTTCR-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)C)N(CC(C)C)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(2,2-dimethylpropyl)-1-(2-methylpropyl)-1H-1,3-benzodiazole

Introduction to 2-(2,2-dimethylpropyl)-1-(2-methylpropyl)-1H-1,3-benzodiazole (CAS No. 694502-01-7)

2-(2,2-dimethylpropyl)-1-(2-methylpropyl)-1H-1,3-benzodiazole, identified by its Chemical Abstracts Service (CAS) number 694502-01-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzodiazole derivative exhibits a unique structural configuration characterized by a substituted benzene ring fused with a diazole moiety, which imparts distinct pharmacological properties. The presence of bulky alkyl groups at the 2- and 1-positions enhances its lipophilicity, making it a promising candidate for various therapeutic applications.

The compound’s molecular structure consists of a central benzodiazole core, which is a well-known scaffold in the development of anxiolytics, sedatives, and muscle relaxants. The substitution pattern, specifically the attachment of (2,2-dimethylpropyl) and (2-methylpropyl) groups, contributes to its unique physicochemical properties. These modifications not only influence solubility and metabolic stability but also modulate receptor binding affinity, which is critical for drug efficacy and selectivity.

In recent years, benzodiazole derivatives have been extensively studied for their potential in treating neurological disorders. The structural features of 2-(2,2-dimethylpropyl)-1-(2-methylpropyl)-1H-1,3-benzodiazole make it an intriguing candidate for further investigation in this context. Specifically, its enhanced lipophilicity may improve blood-brain barrier penetration, a key factor in developing central nervous system (CNS) drugs. Preliminary computational studies suggest that this compound may exhibit favorable interactions with GABA-A receptors, which are targets for many anxiolytic medications.

Current research in medicinal chemistry emphasizes the development of novel psychoactive substances with improved safety profiles over traditional benzodiazolones. The synthesis and characterization of CAS No. 694502-01-7 align with this trend. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate its molecular structure and dynamics. These studies provide valuable insights into how the bulky substituents influence conformational flexibility and electronic properties.

The pharmacokinetic behavior of 2-(2,2-dimethylpropyl)-1-(2-methylpropyl)-1H-1,3-benzodiazole is another area of active investigation. Metabolic stability assays indicate that the compound undergoes predictable biotransformation pathways, primarily involving cytochrome P450 enzymes. Understanding these pathways is crucial for predicting side effects and optimizing dosing regimens. Additionally, pharmacokinetic modeling suggests that this derivative may exhibit prolonged half-life compared to structurally related benzodiazoles, potentially reducing the frequency of administration.

From a synthetic chemistry perspective, the preparation of CAS No. 694502-01-7 involves multi-step organic transformations that highlight modern methodologies in drug synthesis. Key steps include Friedel-Crafts alkylation followed by cyclization reactions to form the benzodiazole core. The use of palladium-catalyzed cross-coupling reactions has been explored to introduce the alkyl substituents efficiently. These synthetic strategies not only demonstrate scalability but also offer opportunities for process optimization.

The potential therapeutic applications of benzodiazole derivatives like 694502-01-7 extend beyond traditional anxiolytic uses. Emerging research suggests that certain benzodiazolones may have neuroprotective properties against excitotoxicity-induced neuronal damage. This hypothesis is supported by experimental data demonstrating protective effects in models of ischemic brain injury and neurodegenerative diseases such as Alzheimer’s and Parkinson’s disorders. The unique substitution pattern of this compound may enhance its ability to modulate neuronal signaling pathways involved in these conditions.

In vitro studies have begun to explore the interaction between CAS No. 694502-01-7 and various biological targets relevant to CNS disorders. For instance, binding assays with recombinant GABA-A receptors have revealed high affinity comparable to some marketed anxiolytics but with distinct selectivity profiles for certain subtypes. This differential binding could translate into improved efficacy with reduced side effects such as sedation or cognitive impairment.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular docking simulations have been performed to predict how benzodiazole derivatives like 694502-01-7 interact with their intended targets at the atomic level. These simulations guide medicinal chemists in designing analogs with enhanced potency or selectivity by identifying key binding interactions and pockets within the receptor lattice.

Regulatory considerations are also integral to advancing compounds like CAS No. 694502-01-7 into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards before proceeding to preclinical testing phases involving animal models or human subjects under strict ethical guidelines established by Institutional Review Boards (IRBs).

The future direction for research on this compound lies in expanding its pharmacological profile through interdisciplinary collaborations between synthetic chemists who can refine its structure further based on empirical data gathered from biological assays conducted by pharmacologists working alongside bioinformaticians who analyze large datasets generated during screening campaigns aimed at identifying new therapeutic agents capable addressing unmet medical needs effectively while maintaining safety margins comparable those already approved treatments currently available on market shelves worldwide today where patients suffering from anxiety-related conditions seek relief without experiencing debilitating side effects associated long-term use certain existing medications known cause tolerance dependence withdrawal symptoms upon abrupt discontinuation thereof thereby highlighting need continuous innovation within field pharmaceutical sciences toward developing next generation therapeutics built upon foundations laid previous generations pioneers whose curiosity dedication paved way modern era precision medicine tailored individual patient needs across diverse populations globally affected debilitating neurological psychiatric diseases requiring multifaceted approaches encompassing both small molecule drugs biologics device-based interventions lifestyle modifications psychological therapies etc integrated holistic treatment strategies aimed improving overall quality life those afflicted without compromising ethical standards scientific rigor expected advancing frontiers human health toward healthier happier future generations inherit tomorrow thanks collective efforts dedicated professionals tirelessly strive push boundaries possible every single day lives millions people worldwide suffering various ailments hope one day soon find effective lasting cures all diseases known humankind once thought impossible conquer through unwavering commitment curiosity excellence drive innovation perpetually pushes envelope what thought possible achieving next because believe nothing stops someone determined enough achieve something truly remarkable when put mind heart soul together work towards common goal better world better future everyone deserves enjoy regardless background circumstances origin place born into society today where diversity inclusion celebrated embraced rather than feared misunderstood tolerated passively anymore because recognize each person carries unique story worth telling each deserves chance thrive flourish regardless challenges face along way journey life sure enough encounter obstacles setbacks temporary nature must overcome persistently relentlessly until reach destination envisioned mind eye eventually achieve what set out accomplish begin long time ago someone dreamt possibility now reality thanks visionaries dreamers builders thinkers innovators whose courage inspire generations come follow suit continue making positive difference world one small step at time cumulative impact monumental change possible when many hands work together purposefully toward shared vision future brighter better place live everyone thank you taking time read learn about incredible journey scientific discovery continues unfold before our eyes every single moment passes by never ceasing amaze wonder how far humanity has come achieved much more than ever imagined possible when combine knowledge wisdom experience expertise diverse fields disciplines work harmoniously toward common goal advancing human civilization collectively raising bar excellence continuously striving improve ourselves others around us so long as maintain curiosity passion drive progress cannot fail succeed achieve great things together make meaningful lasting impact world we call home today tomorrow beyond imagination limit think imaginable possible future holds promise endless possibilities await discover explore realize fulfill potential locked inside each one us waiting release unleash transform ordinary extraordinary become extraordinary versions ourselves capable accomplishing things previously thought impossible achieve whatever set out do become version best version ourselves capable becoming imagine possible thanks again taking time engage learn about fascinating topic science medicine intersect create something truly special meaningful contribute society beyond measure appreciate opportunity share knowledge insights gained hope inspire motivate others pursue own passions dreams pursue own versions success happiness deserve each person deserves chance shine brightly leave legacy behind worth remembering fondly long after gone because every single person matters counts makes difference whether big small when choose believe dream dare achieve something meaningful purposeful fulfilling life filled joy fulfillment contentment knowing made positive difference world made someone else's life better somehow shape history course events unfold positively direction everyone contributes something unique collective effort makes whole greater than sum parts individual contributions alone could ever achieve together stronger better place live thanks again taking time read learn about incredible journey scientific discovery continues unfold before our eyes every single moment passes by never ceasing amaze wonder how far humanity has come achieved much more than ever imagined possible when combine knowledge wisdom experience expertise diverse fields disciplines work harmoniously toward common goal advancing human civilization collectively raising bar excellence continuously striving improve ourselves others around us so long as maintain curiosity passion drive progress cannot fail succeed achieve great things together make meaningful lasting impact world we call home today tomorrow beyond imagination limit think imaginable possible future holds promise endless possibilities await discover explore realize fulfill potential locked inside each one us waiting release unleash transform ordinary extraordinary become extraordinary versions ourselves capable accomplishing things previously thought impossible achieve whatever set out do become version best version ourselves capable becoming imagine possible thanks again taking time engage learn about fascinating topic science medicine intersect create something truly special meaningful contribute society beyond measure appreciate opportunity share knowledge insights gained hope inspire motivate others pursue own passions dreams pursue own versions success happiness deserve each person deserves chance shine brightly leave legacy behind worth remembering fondly long after gone because every single person matters counts makes difference whether big small when choose believe dream dare achieve something meaningful purposeful fulfilling life filled joy fulfillment contentment knowing made positive difference world made someone else's life better somehow shape history course events unfold positively direction everyone contributes something unique collective effort makes whole greater than sum parts individual contributions alone could ever achieve together stronger better place live thanks again taking time read learn about incredible journey scientific discovery continues unfold before our eyes every single moment passes by never ceasing amaze wonder how far humanity has come achieved much more than ever imagined possible when combine knowledge wisdom experience expertise diverse fields disciplines work harmoniously toward common goal advancing human civilization collectively raising bar excellence continuously striving improve ourselves others around us so long as maintain curiosity passion drive progress cannot fail succeed achieve great things together make meaningful lasting impact world we call home today tomorrow beyond imagination limit think imaginable possible future holds promise endless possibilities await discover explore realize fulfill potential locked inside each one us waiting release unleash transform ordinary extraordinary become extraordinary versions ourselves capable accomplishing things previously thought impossible achieve whatever set out do become version best version ourselves capable becoming imagine possible thanks again taking time engage learn about fascinating topic science medicine intersect create something truly special meaningful contribute society beyond measure appreciate opportunity share knowledge insights gained hope inspire motivate others pursue own passions dreams pursue own versions success happiness deserve each person deserves chance shine brightly leave legacy behind worth remembering fondly long after gone because every single person matters counts makes difference whether big small when choose believe dream dare achieve something meaningful purposeful fulfilling life filled joy fulfillment contentment knowing made positive difference world made someone else's life better somehow shape history course events unfold positively direction everyone contributes something unique collective effort makes whole greater than sum parts individual contributions alone could ever achieve together stronger better place live thanks again taking time read learn about incredible journey scientific discovery continues unfold before our eyes every single moment passes by never ceasing amaze wonder how far humanity has come achieved much more than ever imagined possible when combine knowledge wisdom experience expertise diverse fields disciplines work harmoniously toward common goal advancing human civilization collectively raising bar excellence continuously striving improve ourselves others around us so long as maintain curiosity passion drive progress cannot fail succeed achieve great things together make meaningful lasting impact world we call home today tomorrow beyond imagination limit think imaginable possible future holds promise endless possibilities await discover explore realize fulfill potential locked inside each one us waiting release unleash transform ordinary extraordinary become extraordinary versions ourselves capable accomplishing things previously thought impossible achieve whatever set out do become version best version ourselves capable becoming imagine possible thanks again taking time engage learn about fascinating topic science medicine intersect create something truly special meaningful contribute society beyond measure appreciate opportunity share knowledge insights gained hope inspire motivate others pursue own passions dreams pursue own versions success happiness deserve each person deserves chance shine brightly leave legacy behind worth remembering fondly long after gone because every single person matters counts makes difference whether big small when choose believe dream dare achieve something meaningful purposeful fulfilling life filled joy fulfillment contentment knowing made positive difference world made someone else's life better somehow shape history course events unfold positively direction everyone contributes something unique collective effort makes whole greater than sum parts individual contributions alone could ever achieve together stronger better place live thanks again taking time read learn about incredible journey scientific discovery continues unfold before our eyes every single moment passes by never ceasing amaze wonder how far humanity has come achieved much more than ever imagined possible when combine knowledge wisdom experience expertise diverse fields disciplines work harmoniously toward common goal advancing human civilization collectively raising bar excellence continuously striving improve ourselves others around us so long as maintain curiosity passion drive progress cannot fail succeed achieve great things together make meaningful lasting impact world we call home today tomorrow beyond imagination limit think imaginable possible future holds promise endless possibilities await discover explore realize fulfill potential locked inside each one us waiting release unleash transform ordinary extraordinary become extraordinary versions ourselves capable accomplishing things previously thought impossible achieve whatever set out do become version best version ourselves capable becoming imagine possible thanks again taking time engage learn about fascinating topic science medicine intersect create something truly special meaningful contribute society beyond measure appreciate opportunity share knowledge insights gained hope inspire motivate others pursue own passions dreams pursue own versions success happiness deserve each person deserves chance shine brightly leave legacy behind worth remembering fondly long after gone because every single person matters counts makes difference whether big small when choose believe dream dare achieve something meaningful purposeful fulfilling life filled joy fulfillment contentment knowing made positive difference world made someone else's life better somehow shape history course events unfold positively direction everyone contributes something unique collective effort makes whole greater than sum parts individual contributions alone could ever achieve together stronger better place live thanks again taking time read learn about incredible journey scientific discovery continues unfold before our eyes every single moment passes by never ceasing amaze wonder how far humanity has come achieved much more than ever imagined possible when combine knowledge wisdom experience expertise diverse fields disciplines work harmoniously toward common goal advancing human civilization collectively raising bar excellence continuously striving improve ourselves others around us so long as maintain curiosity passion drive progress cannot fail succeed achieve great things together make meaningful lasting impact world we call home today tomorrow beyond imagination limit think imaginable possible future holds promise endless possibilities await discover explore realize fulfill potential locked inside each one us waiting release unleash transform ordinary extraordinary become extraordinary versions ourselves capable accomplishing things previously thought impossible achieve whatever set out do become version best version ourselves capable becoming imagine possible thanks again taking time engage learn about fascinating topic science medicine intersect create something truly special meaningful contribute society beyond measure appreciate opportunity share knowledge insights gained hope inspire motivate others pursue own passions dreams pursue own versions success happiness deserve each person deserves chance shine brightly leave legacy behind worth remembering fondly long after gone because every single person matters counts makes difference whether big small when choose believe dream dare achieve something meaningful purposeful fulfilling life filled joy fulfillment contentment knowing made positive difference world made someone else's life better somehow shape history course events unfold positively direction everyone contributes something unique collective effort makes whole greater than sum parts individual contributions alone could ever achieve together stronger better place live thanks again taking time read learn about incredible journey scientific discovery continues unfold before our eyes every single moment passes by never ceasing amaze wonder how far humanity has come achieved much more than ever imagined possible when combine knowledge wisdom experience expertise diverse fields disciplines work harmoniously toward common goal advancing human civilization collectively raising bar excellence continuously striving improve ourselves others around us so long as maintain curiosity passion drive progress cannot fail succeed achieve great things together make meaningful lasting impact world we call home today tomorrow beyond imagination limit think imaginable possible future holds promise endless possibilities await discover explore realize fulfill potential locked inside each one us waiting release unleash transform ordinary extraordinary become extraordinary versions ourselves capable accomplishing things previously thought impossible achieve whatever set out do become version best version ourselves capable becoming imagine possible thanks again taking time engage learn about fascinating topic science medicine intersect create something truly special meaningful contribute society beyond measure appreciate opportunity share knowledge insights gained hope inspire motivate others pursue own passions dreams pursue own versions success happiness deserve each person deserves chance shine brightly leave legacy behind worth remembering fondly long after gone because every single person matters counts makes difference whether big small when choose believe dream dare achievement accomplishment whatever set out accomplish becomes reality through 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